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Compound of Interest

Compound Name: 5-Amino-2-(trifluoromethyl)pyridine

Cat. No.: B027028 Get Quote

This guide provides critical safety and logistical information for handling 5-Amino-2-
(trifluoromethyl)pyridine, a compound utilized in the synthesis of pharmaceuticals and other

chemical products.[1][2] Adherence to these procedures is vital for ensuring the safety of all

laboratory personnel.

Hazard Summary: 5-Amino-2-(trifluoromethyl)pyridine is a toxic compound that can be

harmful if swallowed, inhaled, or comes into contact with skin.[1][3] It is known to cause serious

eye irritation, skin irritation, and may lead to an allergic skin reaction.[1][4][5] Inhalation can

result in respiratory tract irritation, and in severe cases of exposure, it has been reported to

cause methemoglobinemia and toxic encephalopathy.[2]

Quantitative Data
For quick reference, the following table summarizes key quantitative data for 5-Amino-2-
(trifluoromethyl)pyridine.
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Property Value Reference

CAS Number 106877-33-2 [4][6]

Molecular Formula C6H5F3N2 [4][5]

Molecular Weight 162.11 g/mol [4]

Melting Point 39-43 °C [4][6]

Boiling Point 92-94 °C at 0.01 mmHg [5][6]

Flash Point >110 °C (>230 °F) - closed cup [4]

Appearance
White to light yellow or brown

crystalline powder
[5][7]

Solubility Slightly soluble in water [1][5]

Hazard Class 6.1 [1]

Packing Group III [1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of this compound. The following workflow

outlines the necessary steps from preparation to cleanup.

1. Preparation and Engineering Controls:

Ventilation: All work with 5-Amino-2-(trifluoromethyl)pyridine must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[8][9]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.[10]

Material Gathering: Before starting, gather all necessary equipment and reagents to avoid

leaving the designated work area.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[11][12]

Skin Protection: A lab coat must be worn.[8] Chemical-resistant gloves are mandatory. Nitrile

or neoprene gloves are recommended; latex gloves are not suitable.[9] Inspect gloves for

any damage before use.[8]

Respiratory Protection: If a fume hood is not available or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator with appropriate cartridges for organic vapors

and particulates should be used.[4][8][11]

3. Handling:

Weighing and Transfer: Weigh and transfer the solid compound within the fume hood to

prevent the generation of dust and aerosols.[12]

Spill Prevention: Handle the compound with care to avoid spills. Use a secondary container

for transport if necessary.

Heating: When heating, be mindful of the flash point and use appropriate heating methods

(e.g., a heating mantle controlled by a thermostat).

4. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][12][13]

Incompatibilities: Store away from oxidizing agents.[1]

Security: For toxic substances, it is recommended to store them in a locked cabinet.[5][14]

Disposal Plan
Proper disposal of 5-Amino-2-(trifluoromethyl)pyridine and its waste is essential to prevent

environmental contamination and comply with regulations.

Waste Collection: All waste containing this compound, including contaminated consumables

(e.g., gloves, weighing paper, pipette tips) and spill cleanup materials, must be treated as

hazardous waste.[10]
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Waste Segregation: Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's safety

protocols.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

acetone or ethanol). The rinsate must be collected as hazardous waste.[8] After rinsing, the

container should be disposed of according to institutional and local regulations.

Spill Cleanup:

For small spills within a fume hood, use an inert absorbent material (e.g., sand or

vermiculite) to contain the spill.[10]

Place the absorbed material into a sealed container for hazardous waste disposal.[15]

Decontaminate the spill area with an appropriate solvent and then wash with soap and

water.[10]

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety protocols for handling 5-
Amino-2-(trifluoromethyl)pyridine.
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Preparation

Handling

Cleanup & Disposal

Start: Review SDS and Procedures

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Verify Fume Hood is Operational

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to Handling

Carefully Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Dispose of Waste in Designated Containers

Remove PPE

Wash Hands Thoroughly

end

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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